Cas no 159603-71-1 (Tert-Butyl (6-chloropyridin-2-yl)carbamate)

• Product Name: Tert-Butyl (6-chloropyridin-2-yl)carbamate
• CAS No: 159603-71-1
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• MDL: MFCD09030821
• CID: 109286
• PubChem ID: 11253185
• Update Time: 2025-07-23

Tert-Butyl (6-chloropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-chloropyridin-2-yl)carbamate
• (6-CHLORO-PYRIDIN-2-YL)-CARBAMIC ACID TERT-BUTYL ESTER
• 2-BOC-Amino-6-chloropyridine
• Carbamic acid,N-(6-chloro-2-pyridinyl)-, 1,1-dimethylethyl ester
• tert-Butyl (6-Chloropyridin-2-yl)-carbamate
• tert-Butyl 6-chloropyridin-2-ylcarbamate
• tert-Butyl N-(6-chloropyridin-2-yl)carbamate
• tert-Butyl (6-chloropyridin-2-yl)
• 2-tert-Butoxycarbonylamino-6-chloropyridine
• 2-(Boc-amino)-6-chloropyridine
• tert-Butyl(6-Chloropyridin-2-yl)-carbamate
• Carbamic acid, (6-chloro-2-pyridinyl)-, 1,1-dimethylethyl ester
• UEYNRRQJJHZENW-UHFFFAOYSA-N
• SBB051851
• SY0
• Carbamic acid, N-(6-chloro-2-pyridinyl)-, 1,1-dimethylethyl ester
• SCHEMBL1712579
• AKOS015964002
• tert-butyl(6-chloropyridin-2-yl)carbamate
• A856875
• SB33980
• SY036712
• AC-29548
• 159603-71-1
• CS-0041882
• EN300-126601
• 3-(2-HYDROXY-5-METHOXY-PHENYL)-ACRYLICACID
• DS-13917
• tert-butyl (6-chloro-pyridin-2-yl)-carbamate
• Not available;2-(Boc-amino)-6-chloropyridine
• MFCD09030821
• Tert-Butyl (6-chloropyridin-2-yl)carbamate

• MDL： MFCD09030821
• Inchi： 1S/C10H13ClN2O2/c1-10(2,3)15-9(14)13-8-6-4-5-7(11)12-8/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： UEYNRRQJJHZENW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 228.06700
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 2.7

Experimental Properties

• Density: 1.245±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87.5-89 ºC
• Boiling Point: 282.2±25.0 ºC (760 Torr),
• Flash Point: 124.5±23.2 ºC,
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 51.22000
• LogP: 3.15500

Tert-Butyl (6-chloropyridin-2-yl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Tert-Butyl (6-chloropyridin-2-yl)carbamate

Introduction to Tert-Butyl (6-chloropyridin-2-yl)carbamate (CAS No. 159603-71-1)

Tert-Butyl (6-chloropyridin-2-yl)carbamate, with the chemical formula C₁₀H₁₂ClN₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl and (6-chloropyridin-2-yl)carbamate functional groups, which contribute to its unique chemical properties and potential applications in drug development. The CAS number 159603-71-1 provides a unique identifier for this substance, facilitating its recognition and use in scientific research and industrial applications.

The (6-chloropyridin-2-yl)carbamate moiety is particularly noteworthy due to its role as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar biological activity but differ in their chemical properties. In the context of drug design, bioisosteres can be used to improve pharmacokinetic properties such as solubility, metabolic stability, and bioavailability. The presence of chlorine in the pyridine ring enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of various pharmacologically active compounds.

Tert-butyl carbamates are known for their stability and versatility in organic synthesis. The tert-butyl group provides a bulky substituent that can influence the conformation and reactivity of the molecule. This characteristic makes Tert-butyl (6-chloropyridin-2-yl)carbamate a useful building block in the synthesis of more complex molecules, including those with potential therapeutic applications.

Recent research has highlighted the importance of pyridine derivatives in the development of new drugs. Pyridine-based compounds have been widely studied for their antimicrobial, antiviral, and anticancer properties. The (6-chloropyridin-2-yl)carbamate moiety, in particular, has been investigated for its ability to modulate enzyme activity and interact with biological targets. For instance, studies have shown that pyridine derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation.

The pharmaceutical industry has been actively exploring novel synthetic routes to incorporate bioisosteres like Tert-butyl (6-chloropyridin-2-yl)carbamate into drug candidates. Advances in computational chemistry and high-throughput screening have enabled researchers to rapidly identify promising candidates for further development. These techniques have significantly accelerated the drug discovery process, allowing for more efficient identification of compounds with desired pharmacological properties.

In addition to its pharmaceutical applications, Tert-butyl (6-chloropyridin-2-yl)carbamate has potential uses in agrochemicals and material science. Its unique structure and reactivity make it a valuable intermediate in the synthesis of pesticides and specialty chemicals. Furthermore, the compound's stability under various conditions suggests its suitability for industrial applications where chemical robustness is essential.

The synthesis of Tert-butyl (6-chloropyridin-2-yl)carbamate typically involves multi-step organic reactions, often starting from commercially available precursors such as 6-chloronicotinic acid or 2-chloronicotinonitrile. The introduction of the carbamate group is typically achieved through reactions with cyanates or urea derivatives under controlled conditions. The tert-butyl group is usually introduced via alkylation reactions, often using tert-butanol or related reagents.

The purity and quality of Tert-butyl (6-chloropyridin-2-yl)carbamate are critical for its intended applications. High-purity compounds are essential for pharmaceutical use to ensure safety and efficacy. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to verify the identity and purity of the compound.

Future research directions may focus on developing more efficient synthetic routes to Tert-butyl (6-chloropyridin-2-yl)carbamate, as well as exploring new derivatives with enhanced biological activity. The integration of machine learning and artificial intelligence into drug discovery processes could further accelerate the identification of novel compounds based on existing scaffolds like this one.

In conclusion, Tert-butyl (6-chloropyridin-2-yl)carbamate is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable intermediate in organic synthesis, while its bioisosteric properties offer opportunities for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain an important player in the chemical industry.